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Compound of Interest

Compound Name: Mexiletine-d6 Hydrochloride

Cat. No.: B589877 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties of

Mexiletine-d6 hydrochloride, a deuterated analog of the Class IB antiarrhythmic agent,

Mexiletine. This guide is intended for researchers, scientists, and drug development

professionals who utilize stable isotope-labeled compounds in their work.

Mexiletine-d6 hydrochloride serves as an invaluable tool in analytical and bioanalytical

studies, primarily as an internal standard for the accurate quantification of Mexiletine in various

biological matrices.[1][2][3] Its near-identical physicochemical properties to the parent drug,

coupled with its distinct mass, make it the gold standard for isotope dilution mass spectrometry

(IDMS) based assays, such as liquid chromatography-mass spectrometry (LC-MS) and gas

chromatography-mass spectrometry (GC-MS).[1][2]

Core Chemical Properties
The fundamental chemical and physical properties of Mexiletine-d6 hydrochloride are

summarized in the table below. This data has been compiled from various reputable sources to

ensure accuracy and reliability.
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Property Value Source(s)

Chemical Name

1,1,1,2,3,3-hexadeuterio-3-

(2,6-dimethylphenoxy)propan-

2-amine;hydrochloride

Synonyms
KOE-1173 D6 hydrochloride,

Mexiletine D6 hydrochloride

CAS Number 1329835-60-0

Molecular Formula C₁₁H₁₂D₆ClNO

Molecular Weight 221.76 g/mol

Exact Mass 221.1453524 Da

Appearance Solid

Purity ≥98%

Storage Conditions
Powder: -20°C for 3 years; In

solvent: -80°C for 1 year

Logical Relationship and Application
Mexiletine-d6 hydrochloride's primary role is as an internal standard in the quantitative

analysis of Mexiletine. The following diagram illustrates this fundamental relationship and its

application in a typical analytical workflow.
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Analytical Workflow

Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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